N-(3-(benzo[d]thiazol-2-yl)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)isobutyramide hydrochloride

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-6-propan-2-yl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-2-methylpropanamide;hydrochloride
• InChI: InChI=1S/C21H25N3OS2.ClH/c1-12(2)19(25)23-21-18(20-22-15-7-5-6-8-16(15)26-20)14-9-10-24(13(3)4)11-17(14)27-21;/h5-8,12-13H,9-11H2,1-4H3,(H,23,25);1H
• InChI Key: JUORGEHFBBHXJZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=C(C2=C(S1)CN(CC2)C(C)C)C3=NC4=CC=CC=C4S3.Cl
• Molecular Formula: C21H26ClN3OS2
• Molecular Weight: 436.0 g/mol
• CAS No.: 1330380-79-4

Description

Benzothiazole is a heterocyclic compound that is part of many biologically active compounds and drugs. It’s often used in scientific research due to its unique structure, which offers potential applications in various fields such as drug discovery, materials science, and biochemistry.

Synthesis Analysis

Benzothiazole derivatives can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives can be analyzed based on IR, 1H, 13C NMR, and mass spectral data.

Chemical Reactions Analysis

The chemical reactions involving benzothiazole derivatives often involve coupling with other compounds, followed by various reactions such as acetylation, nucleophilic substitution, etc.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can be determined using various techniques such as melting point determination, IR spectroscopy, NMR spectroscopy, and mass spectrometry.

Scientific Research Applications

Structure-Activity Relationships and Metabolic Stability

One study explores the structure-activity relationships of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors, focusing on various 6,5-heterocycles to improve metabolic stability. This research indicates the importance of specific heterocyclic modifications in enhancing the pharmacokinetic properties of compounds targeting PI3Kα and mTOR, suggesting potential applications of N-(3-(benzo[d]thiazol-2-yl)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)isobutyramide hydrochloride in similar therapeutic areas (Stec et al., 2011).

Chemical Diversity and Synthesis

Another piece of research highlights the generation of a structurally diverse library through alkylation and ring closure reactions using 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride, showcasing the versatility of thieno and pyridinyl moieties in synthesizing a wide array of compounds. This demonstrates the synthetic utility of such structures in creating diverse molecular libraries for drug discovery, potentially applicable to compounds like this compound for targeted therapeutic applications (G. Roman, 2013).

Microbial Studies

Research on new pyridine derivatives, including 2-amino substituted benzothiazoles, aimed at synthesizing compounds for antibacterial and antifungal activities, illustrates the potential antimicrobial applications of benzothiazole derivatives. This suggests that this compound might also find relevance in developing new antimicrobial agents (Patel & Agravat, 2007).

Novel Acceptor Units for Electrochromic Materials

A study on thiadiazolo[3,4-c]pyridine as an acceptor for fast-switching green donor-acceptor-type electrochromic polymer with a low bandgap highlights the use of thiadiazole and pyridine moieties in developing materials with unique electrochromic properties. This points towards potential applications of the compound in the field of materials science, particularly in developing novel electrochromic devices (Shouli Ming et al., 2015).

Mechanism of Action

While the specific mechanism of action for your compound is not available, benzothiazole derivatives have been found to exhibit anti-inflammatory properties by inhibiting the cyclooxygenase (COX) enzymes.

Future Directions

Benzothiazole and its derivatives continue to be an area of interest in scientific research due to their potential applications in drug discovery and other fields. Future research may focus on developing new synthetic methods, studying their biological activity, and exploring their potential applications.